Cas no 101975-16-0 (1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone)

1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone is a fluorinated aromatic ketone compound characterized by the presence of a tetrafluoroethoxy substituent. This structural feature enhances its stability and lipophilicity, making it valuable in pharmaceutical and agrochemical applications where controlled reactivity and improved bioavailability are required. The tetrafluoroethoxy group contributes to electron-withdrawing effects, influencing the compound's reactivity in electrophilic and nucleophilic processes. Its synthetic utility lies in its role as an intermediate for further functionalization, particularly in the development of fluorinated bioactive molecules. The compound's well-defined chemical properties and compatibility with various reaction conditions make it a reliable building block for specialized organic synthesis.
1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone structure
101975-16-0 structure
Product Name:1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone
CAS No:101975-16-0
MF:C10H8F4O2
MW:236.162937164307
CID:1131170
PubChem ID:71650557
Update Time:2025-05-19

1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]ethanone
    • ethanone, 1-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]-
    • LogP
    • 1-[3-(1,1,2,2-tetrafluoroethoxy)phenyl]ethan-1-one
    • 3'-(1,1,2,2-Tetrafluoroethoxy)acetophenone
    • AKOS017342906
    • SCHEMBL1619240
    • 101975-16-0
    • 1-(3-(1,1,2,2-tetrafluoroethoxy)phenyl)ethanone
    • DTXSID101240721
    • MFCD16619658
    • 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone
    • Inchi: 1S/C10H8F4O2/c1-6(15)7-3-2-4-8(5-7)16-10(13,14)9(11)12/h2-5,9H,1H3
    • InChI Key: KUBYFKIIUDRJFT-UHFFFAOYSA-N
    • SMILES: FC(C(F)F)(OC1C=CC=C(C(C)=O)C=1)F

Computed Properties

  • Exact Mass: 236.04604
  • Monoisotopic Mass: 236.04604214g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.285
  • Boiling Point: 234.9°C at 760 mmHg
  • Flash Point: 93.2°C
  • Refractive Index: 1.437
  • PSA: 26.3

1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T194145-1g
1-[3-(1,1,2,2-Tetrafluoroethoxy)phenyl]ethanone
101975-16-0
1g
$ 160.00 2022-06-03
TRC
T194145-2.5g
1-[3-(1,1,2,2-Tetrafluoroethoxy)phenyl]ethanone
101975-16-0
2.5g
$ 265.00 2022-06-03

Additional information on 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone

Comprehensive Overview of 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone (CAS No. 101975-16-0)

1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone (CAS No. 101975-16-0) is a fluorinated organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its tetrafluoroethoxy functional group, is a subject of interest for researchers and professionals in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a phenylethanone backbone, makes it a versatile intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in modern chemistry has positioned 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone as a key player in the development of innovative solutions. Fluorinated compounds are known for their stability, resistance to degradation, and ability to enhance the bioavailability of active ingredients. These properties align with current trends in sustainable chemistry and green synthesis, where efficiency and environmental impact are paramount. Researchers are particularly interested in how this compound can contribute to the development of high-performance materials and bioactive molecules.

One of the most frequently asked questions about 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone revolves around its synthesis and purification methods. Advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy are commonly employed to ensure the compound's purity and structural integrity. The compound's CAS No. 101975-16-0 serves as a unique identifier in chemical databases, facilitating its traceability and regulatory compliance. This is particularly important for industries that require stringent quality control, such as pharmaceuticals and specialty chemicals.

In the context of drug discovery, 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone has shown promise as a building block for novel therapeutic agents. Its fluorinated moiety can improve the metabolic stability and lipophilicity of drug candidates, addressing common challenges in pharmacokinetics. This has led to increased interest in its potential applications for central nervous system (CNS) drugs and anti-inflammatory agents. Additionally, its compatibility with click chemistry and other modern synthetic methodologies makes it a valuable tool for medicinal chemists.

Another area of exploration is the compound's role in agrochemical innovation. Fluorinated compounds are widely used in the development of pesticides and herbicides due to their enhanced efficacy and reduced environmental persistence. 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone could potentially contribute to the next generation of sustainable crop protection products, aligning with global efforts to reduce the ecological footprint of agriculture. This aligns with the rising consumer demand for eco-friendly farming solutions and precision agriculture technologies.

From a commercial perspective, the market for fluorinated intermediates like 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone is expected to grow steadily, driven by advancements in material science and life sciences. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research institutions and industrial clients. Its versatility and potential for customization make it a sought-after ingredient in the development of high-value specialty chemicals.

In conclusion, 1-3-(1,1,2,2-Tetrafluoroethoxy)phenylethanone (CAS No. 101975-16-0) represents a fascinating intersection of chemistry, innovation, and sustainability. Its unique properties and broad applicability make it a compound worth watching in the coming years. Whether in pharmaceuticals, agrochemicals, or advanced materials, this fluorinated phenylethanone derivative is poised to make a significant impact. As research continues to uncover new possibilities, its role in shaping the future of chemical science will undoubtedly expand.

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